Cas no 5669-09-0 (Propane,1,1'-[ethylidenebis(oxy)]bis[2-methyl-)

• Product Name: Propane,1,1'-[ethylidenebis(oxy)]bis[2-methyl-
• CAS No: 5669-09-0
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• MDL: MFCD06252118
• CID: 372900
• Update Time: 2025-07-10

Propane,1,1'-[ethylidenebis(oxy)]bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propane,1,1'-[ethylidenebis(oxy)]bis[2-methyl-
• 1,1'-[ethylidenebis(oxy)]bis[2-methylpropane]
• 2-methyl-1-[1-(2-methylpropoxy)ethoxy]propane
• 2,5,8-Trimethyl-4,6-dioxanonane
• Acetaldehyde, diisobutyl acetal
• Diisobutyl acetal
• Ethane, 1,1-diisobutyloxy
• Propane, 1,1'-[ethylidenebis(oxy)]bis*2-methyl-

• MDL： MFCD06252118
• Inchi： 1S/C10H22O2/c1-8(2)6-11-10(5)12-7-9(3)4/h8-10H,6-7H2,1-5H3
• InChI Key： KIELJSVPUISYCI-UHFFFAOYSA-N
• SMILES： CC(COC(OCC(C)C)C)C

Computed Properties

• Exact Mass: 174.16206

Experimental Properties

• Density: 0.8200
• Boiling Point: 245.28°C (rough estimate)
• Refractive Index: 1.4021 (estimate)
• PSA: 18.46
• FEMA: 4527 | ACETALDEHYDE DI-ISOBUTYLACETAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on Propane,1,1'-[ethylidenebis(oxy)]bis[2-methyl-

Comprehensive Overview of Propane,1,1'-[ethylidenebis(oxy)]bis[2-methyl- (CAS No. 5669-09-0)

Propane,1,1'-[ethylidenebis(oxy)]bis[2-methyl-, identified by its CAS No. 5669-09-0, is a specialized chemical compound with a unique molecular structure. This compound, often referred to in industrial and research contexts, features a propane backbone modified with ethylidenebis(oxy) and methyl groups, which contribute to its distinct properties. Its applications span various sectors, including materials science, polymer chemistry, and specialty formulations, making it a subject of interest for researchers and engineers alike.

The compound's structure, characterized by its bis(oxy) linkage and methyl substitutions, offers versatility in synthetic pathways. For instance, it can serve as a cross-linking agent or intermediate in the production of advanced polymers. Recent trends in sustainable chemistry have spurred interest in such compounds, as they can be tailored to reduce environmental impact while maintaining performance. This aligns with the growing demand for eco-friendly additives and green chemistry solutions, topics frequently searched in academic and industrial databases.

In analytical chemistry, CAS No. 5669-09-0 is often studied for its spectroscopic properties and reactivity patterns. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to elucidate its behavior under different conditions. Researchers also explore its potential in catalysis and surface modification, addressing common queries about functional materials and nanotechnology applications. These areas are particularly relevant given the rise of smart materials and nanostructured systems in modern technology.

From a commercial perspective, Propane,1,1'-[ethylidenebis(oxy)]bis[2-methyl- is valued for its thermal stability and compatibility with diverse matrices. Manufacturers often highlight these attributes when developing high-performance coatings or adhesive formulations, responding to market needs for durable and efficient products. Searches for innovative chemical solutions and performance enhancers reflect this demand, underscoring the compound's relevance in contemporary industrial applications.

Safety and handling of CAS No. 5669-09-0 are also critical topics. While not classified as hazardous under standard regulations, proper storage protocols and handling procedures are essential to ensure workplace safety. This aligns with broader industry concerns about chemical safety and regulatory compliance, frequently searched terms in occupational health and safety forums. Educational resources often emphasize the importance of material safety data sheets (MSDS) and risk assessment when working with such compounds.

Looking ahead, the potential of Propane,1,1'-[ethylidenebis(oxy)]bis[2-methyl- in emerging fields like biodegradable plastics and renewable energy is being explored. As global attention shifts toward circular economy models, compounds with adaptable functionalities are gaining traction. This resonates with frequent searches for sustainable alternatives and next-generation materials, highlighting the compound's role in future innovations.

In summary, CAS No. 5669-09-0 represents a multifaceted compound with broad applicability. Its structural features, combined with evolving industrial needs, position it as a valuable component in both current and future technologies. By addressing key user queries and aligning with trending topics like green chemistry and advanced materials, this overview provides a comprehensive yet accessible resource for professionals and enthusiasts alike.